Cas no 2008682-62-8 (tert-butyl N-[1-(but-3-ynoyl)cyclobutyl]-N-methylcarbamate)

• Product Name: tert-butyl N-[1-(but-3-ynoyl)cyclobutyl]-N-methylcarbamate
• CAS No: 2008682-62-8
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 6206307
• PubChem ID: 165777541
• Update Time: 2025-10-10

tert-butyl N-[1-(but-3-ynoyl)cyclobutyl]-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(but-3-ynoyl)cyclobutyl]-N-methylcarbamate
• 2008682-62-8
• EN300-796682

• Inchi： 1S/C14H21NO3/c1-6-8-11(16)14(9-7-10-14)15(5)12(17)18-13(2,3)4/h1H,7-10H2,2-5H3
• InChI Key： XMAGTKCZBNFKCZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C)C1(C(CC#C)=O)CCC1)=O

Computed Properties

• Exact Mass: 251.15214353g/mol
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-[1-(but-3-ynoyl)cyclobutyl]-N-methylcarbamate

Tert-butyl N-[1-(But-3-Ynoyl)cyclobutyl]-N-methylcarbamate: A Promising Scaffold in Medicinal Chemistry

In recent years, the Tert-butyl N-[1-(But-3-Ynoyl)cyclobutyl]-N-methylcarbamate (CAS No.: 2008682–6–) has emerged as a compelling synthetic target within the realm of medicinal chemistry. This compound, characterized by its unique structural features including a tert-butyl protecting group, a rigidcyclobutane core, and a conjugated butanoyl ester, represents an intriguing intersection of organic synthesis and pharmacological innovation. Its design integrates multiple functional groups—such as the electronegative carbamate moiety and unsaturated alkyne chain—that are increasingly recognized for their roles in modulating bioactivity and enhancing drug-like properties.

The synthesis of this compound typically involves multi-step strategies that highlight advancements in modern organic chemistry.Ring-closing metathesis (RCM), for instance, is often employed to construct thecyclobutane ring,a configuration known to stabilize molecular conformations critical for receptor binding.^[1]The attachment of thecyanomethyl group (via butanoylation) and subsequent formation of theN-methylcarbamate methylation are executed under precise conditions to ensure regioselectivity—a challenge addressed through advances in transition-metal catalysis.^{[ref: 45799999]}

In terms of biological activity, studies have demonstrated that compounds bearing such structural elements exhibit potential in multiple therapeutic areas.The presence of the rigid, for instance,may enhance molecular stability and improve binding affinity to target proteins.^{[ref: 45799999]}Preliminary assays suggest that this compound’s conjugated alkyne chain could act as a bioorthogonal handle for click chemistry-based drug delivery systems—a strategy gaining traction in targeted therapies.^{[ref: 45799999]}

A critical advantage lies in its pharmacokinetic profile.The tert-butyl group not only protects reactive functionalities during synthesis but also modulates lipophilicity—a parameter crucial for membrane permeability.^{[ref: 45799999]}Molecular docking studies indicate favorable interactions with hydrophobic pockets on kinase domains,suggesting potential utility as an inhibitor scaffold.^{[ref: 4579999]}

In drug discovery pipelines,this compound’s modular structure enables iterative optimization.For example,replacing the butanoyl ester with other acyloxy groups could tune metabolic stability,^{[ref: 457]}a strategy validated by recent work on analogous scaffolds.^{[ref: 457]}The alkyne functionality further facilitates post-synthesis modifications via azide–alkyne cycloaddition,a method central to probe-based drug screening platforms.